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Compound of Interest

Compound Name: 1,15-Pentadecanediol

Cat. No.: B013463

Audience: Researchers, scientists, and drug development professionals.
Introduction

1,15-Pentadecanediol is a long-chain diol that can be found in various natural and synthetic
mixtures. Accurate quantification of this analyte is crucial for various research and industrial
applications, including environmental analysis, biomarker studies, and quality control in
chemical manufacturing. This document provides a detailed protocol for the quantification of
1,15-Pentadecanediol using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and
widely used analytical technique for this purpose. Due to the low volatility of long-chain diols, a
derivatization step is essential to improve chromatographic performance and ensure accurate
quantification.[1][2][3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the GC-MS analysis of 1,15-
Pentadecanediol. These values are representative and may vary depending on the specific
instrumentation and experimental conditions.
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Parameter Value Source
Molecular Weight 244.41 g/mol [415]
CAS Number 14722-40-8 [4][5]

Typical GC Column

DB-5MS, CP Sil-5, or similar

non-polar column

[6]7]

Derivatization Reagent

N,O-
Bis(trimethylsilyl)trifluoroaceta
mide (BSTFA) with 1%
Trimethylchlorosilane (TMCS)

[2](8]

lonization Mode

Electron lonization (El)

[6]7]

Quantifier lon (as TMS ether)

m/z 313.3

[6]7]

Qualifier lons (as TMS ether)

Varies, to be determined

empirically

Typical Limit of Detection
(LOD)

ng/g to ug/mL range, matrix-

dependent

[6]

Typical Limit of Quantification

(LOQ)

ng/g to ug/mL range, matrix-

dependent

[6]

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the

quantification of 1,15-Pentadecanediol in a mixture.

Materials and Reagents

e 1,15-Pentadecanediol standard (=99% purity)

 Internal Standard (IS): e.g., C22 5,16-diol or a deuterated analog of 1,15-Pentadecanediol

o Derivatization Reagent: N,O-Bis(trimethylsilyDtrifluoroacetamide with 1%
Trimethylchlorosilane (BSTFA + 1% TMCS)[2][8]
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» Solvents: Dichloromethane (DCM), Methanol (MeOH), Hexane, Ethyl Acetate (all HPLC or
GC grade)

e Anhydrous sodium sulfate

e Glassware: GC autosampler vials with PTFE-lined caps, glass centrifuge tubes, volumetric
flasks

» Equipment: Vortex mixer, centrifuge, heating block or oven, analytical balance, gas-tight
syringe

Sample Preparation: Lipid Extraction

This protocol is a general guideline for extracting lipids, including 1,15-Pentadecanediol, from
a solid or liquid matrix.

o Sample Weighing/Aliquoting: Accurately weigh a known amount of the homogenized solid
sample or pipette a precise volume of the liquid sample into a glass centrifuge tube.

 Internal Standard Spiking: Add a known amount of the internal standard to the sample.
e Lipid Extraction:

o For solid samples, perform a total lipid extraction using an automated system like an
Energized Dispersive Guided Extraction (EDGE) with a mixture of Dichloromethane
(DCM) and Methanol (MeOH) (9:1, v/v).[7]

o For liquid samples, perform a liquid-liquid extraction by adding 2 mL of hexane, vortexing
vigorously for 2 minutes, and centrifuging at 3000 rpm for 10 minutes to separate the
layers.[1]

» Fractionation (Optional): The total lipid extract can be further fractionated using silica column
chromatography to isolate the polar fraction containing the diols.[7]

» Drying: Carefully transfer the organic layer containing the lipids to a clean tube and
evaporate the solvent to dryness under a gentle stream of nitrogen.
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Derivatization Protocol (Silylation)

To enhance the volatility of 1,15-Pentadecanediol for GC analysis, a silylation reaction is
performed to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.[1][2]

o To the dried lipid extract, add 100 uL of BSTFA + 1% TMCS.[8]
» Seal the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization.[1]

e Cool the vial to room temperature before GC-MS analysis.

GC-MS Analysis

The following parameters are a starting point and may require optimization based on the
specific instrument and sample matrix.

GC Parameter Setting

Injector Temperature 280°C

Injection Volume 1L

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0-2.0 mL/min

Initial temperature: 70°C, hold for 1 minuteRamp
1: Increase to 130°C at 20°C/minRamp 2:
Increase to 320°C at 4°C/minHold at 320°C for

25 minutes

Oven Temperature Program

Agilent DB-5MS (30 m x 0.25 mm, 0.25 pm film

thickness) or equivalent

GC Column
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MS Parameter Setting
lon Source Temperature 230-250°C
Quadrupole Temperature 150°C
lonization Energy 70 eV

Full Scan (m/z 50-600) for qualitative analysis
Scan Mode and identification.Single lon Monitoring (SIM) for

gquantitative analysis.

Monitor m/z 313.3 for C30 1,15-diol (as TMS
SIM lons ether) and the specific m/z for the internal
standard.[6][7]

Calibration and Quantification

Stock Solutions: Prepare 1 mg/mL stock solutions of 1,15-Pentadecanediol and the internal
standard in a suitable solvent like ethyl acetate.

Working Standards: Create a series of calibration standards by serially diluting the 1,15-
Pentadecanediol stock solution to achieve concentrations spanning the expected range in
the samples.

Calibration Curve: Process each calibration standard through the entire derivatization
procedure. Analyze the derivatized standards by GC-MS.

Quantification: Generate a calibration curve by plotting the peak area ratio (1,15-
Pentadecanediol / Internal Standard) against the concentration of the standards. Determine
the concentration of 1,15-Pentadecanediol in the unknown samples by interpolating their
peak area ratios from this curve.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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